Cas no 7746-28-3 (3,6-Dimethyl-1H-indazole)

• Product Name: 3,6-Dimethyl-1H-indazole
• CAS No: 7746-28-3
• Molecular Formula: C₉H₁₀N₂
• Molecular Weight: 146.1891
• CID: 1029317
• PubChem ID: 589741

3,6-Dimethyl-1H-indazole Properties

Names and Identifiers

• 3,6-Dimethyl-1H-indazole
• 3,6-dimethyl-2H-indazole
• 1H-Indazole, 3,6-dimethyl-
• 3,6-dimethyl-1(2)H-indazole
• 3,6-Dimethyl-indazol
• AC1LBVJE
• AK136347
• KB-234352
• SureCN12247
• 3,6-Dimethyl-1H-indazole #
• 7746-28-3
• SCHEMBL13154871
• YELUYTLFUPWAIQ-UHFFFAOYSA-N
• DTXSID80343442
• SCHEMBL12247

• InChIKey： YELUYTLFUPWAIQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10N2/c1-6-3-4-8-7(2)10-11-9(8)5-6/h3-5H,1-2H3,(H,10,11)
• SMILES： CC1=CC2=NNC(=C2C=C1)C

Computed Properties

• Exact Mass: 146.0845
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 146.084398327g/mol
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• PSA: 28.68